Cas no 106759-09-5 (b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-)

• Product Name: b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-
• CAS No: 106759-09-5
• MF: C₁₅H₂₅NO₁₂
• MW: 411.358505964279
• CID: 153801
• PubChem ID: 194730
• Update Time: 2025-04-19

b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-
• methyl 2-acetamido-2-deoxy-3-O-glucopyranosyluronoylglucopyranoside
• Menacglcua-glu
• methyl 2-(acetylamino)-2-deoxy-3-O-beta-D-glucopyranuronosyl-beta-D-glucopyranoside
• Methyl 2-acetamido-2-deoxy-3-O-(beta-D-glucopyranosyluronic acid)-beta-D-glucopyranoside
• Methyl ADGAG
• DTXSID70910107
• 106759-09-5
• (2S,3S,4S,5R,6R)-6-[(2R,3S,4R,5R,6R)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-methoxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Methyl 2-deoxy-3-O-hexopyranuronosyl-2-[(1-hydroxyethylidene)amino]hexopyranoside

• Inchi： 1S/C15H25NO12/c1-4(18)16-6-11(7(19)5(3-17)26-14(6)25-2)27-15-10(22)8(20)9(21)12(28-15)13(23)24/h5-12,14-15,17,19-22H,3H2,1-2H3,(H,16,18)(H,23,24)/t5-,6-,7-,8+,9+,10-,11-,12+,14-,15-/m1/s1
• InChI Key： QBCYMOTVOLDSJF-TUAGYZNYSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1[C@@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)OC)O

Computed Properties

• Exact Mass: 411.13765
• Monoisotopic Mass: 411.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 205Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 797°Cat760mmHg
• Flash Point: 435.8°C
• Refractive Index: 1.6
• PSA: 204.47